Cas no 58621-34-4 (Phenol, 4-ethyl-2-(2-propenyl)-)

Phenol, 4-ethyl-2-(2-propenyl)- structure
58621-34-4 structure
Product Name:Phenol, 4-ethyl-2-(2-propenyl)-
CAS No:58621-34-4
MF:C11H14O
MW:162.228263378143
CID:341458
PubChem ID:14339292
Update Time:2025-04-19

Phenol, 4-ethyl-2-(2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-ethyl-2-(2-propenyl)-
    • 4-ethyl-2-prop-2-enylphenol
    • SCHEMBL5882568
    • AKOS005352552
    • DTXSID20559085
    • 58621-34-4
    • 4-Ethyl-2-(prop-2-en-1-yl)phenol
    • Inchi: 1S/C11H14O/c1-3-5-10-8-9(4-2)6-7-11(10)12/h3,6-8,12H,1,4-5H2,2H3
    • InChI Key: UUZKCICQRDGSJI-UHFFFAOYSA-N
    • SMILES: OC1C=CC(=CC=1CC=C)CC

Computed Properties

  • Exact Mass: 162.10452
  • Monoisotopic Mass: 162.104465066g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23
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